1704063-83-1 Price
This page is the exclusive Price page for 1704063-83-1.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid
C12H18BFN2O2
252.092926502228
MFCD28400163
4672739
4-Fluoro-2-((4-methylpiperazin-1-yl)methyl)phenylboronic acid Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F856086-500mg | mai ke lin | 98% | 500mg | ¥1,938.00 | 12 Jan. 2022 | |
| TRC | F123020-50mg | trc | 50mg | $ 230.00 | 05 Jun. 2022 | ||
| TRC | F123020-100mg | trc | 100mg | $ 380.00 | 05 Jun. 2022 | ||
| eNovation Chemicals LLC | D626193-500mg | enovation | 97% | 500mg | $268 | 03 Sep. 2023 | |
| Matrix Scientific | 149736-500mg | matrixscientific | 95% | 500mg | $315.00 | 10 Sep. 2023 | |
| Matrix Scientific | 149736-1g | matrixscientific | 95% | 1g | $728.00 | 10 Sep. 2023 | |
| eNovation Chemicals LLC | D626193-1g | enovation | 97% | 1g | $1520 | 24 May. 2024 | |
| eNovation Chemicals LLC | D626193-1g | enovation | 97% | 1g | $1520 | 27 Feb. 2025 | |
| eNovation Chemicals LLC | D626193-1g | enovation | 97% | 1g | $1520 | 27 Feb. 2025 |
Recommended suppliers
钜澜化工科技(青岛)有限公司
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hebei Liye chemical Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises